Cas no 1339406-54-0 (methyl 3-(3,3,3-trifluoropropyl)aminopropanoate)

• Product Name: methyl 3-(3,3,3-trifluoropropyl)aminopropanoate
• CAS No: 1339406-54-0
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 4589416
• PubChem ID: 60696344
• Update Time: 2025-05-20

methyl 3-(3,3,3-trifluoropropyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(3,3,3-trifluoropropyl)amino]propanoate
• methyl 3-(3,3,3-trifluoropropyl)aminopropanoate

• Inchi： 1S/C7H12F3NO2/c1-13-6(12)2-4-11-5-3-7(8,9)10/h11H,2-5H2,1H3
• InChI Key： OWMUFQWIZWUGKK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCNCCC(F)(F)F

Additional information on methyl 3-(3,3,3-trifluoropropyl)aminopropanoate

Methyl 3-(3,3,3-Trifluoropropyl)Aminopropanoate: A Comprehensive Overview

Methyl 3-(3,3,3-trifluoropropyl)aminopropanoate, with the CAS number 1339406-54-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements related to this compound.

The molecular structure of methyl 3-(3,3,3-trifluoropropyl)aminopropanoate is characterized by a trifluoropropyl group attached to an aminoalkanoate moiety. The presence of the trifluoropropyl group introduces unique electronic and steric effects, which are crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced stability and bioavailability.

One of the key areas of research on this compound involves its synthesis. Traditional methods often involve multi-step processes that can be time-consuming and inefficient. However, recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with higher yields and enantioselectivity. These improvements are particularly relevant for its potential use in chiral drug development.

The pharmacological properties of methyl 3-(3,3,3-trifluoropropyl)aminopropanoate have been extensively studied in preclinical models. Research indicates that this compound exhibits potent activity against various enzyme targets, making it a promising candidate for therapeutic applications. For instance, studies have shown its potential as an inhibitor of certain kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis as an intermediate. Its ability to undergo various functional group transformations makes it a versatile building block in organic chemistry. Recent research has focused on optimizing reaction conditions to enhance its utility in large-scale synthesis.

From an environmental perspective, understanding the fate and transport of methyl 3-(3,3,3-trifluoropropyl)aminopropanoate is essential for assessing its potential impact on ecosystems. Studies have shown that fluorinated compounds can persist in the environment due to their high stability; however, further research is needed to fully understand their long-term effects.

Looking ahead, the future of this compound lies in leveraging its unique properties for innovative applications in drug discovery and chemical engineering. Collaborative efforts between academia and industry are expected to drive further advancements in its development and utilization.